5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• SMILES: C1CC(=O)NC2(C1N)CCOCC2
• InChI: InChI=1S/C9H16N2O2/c10-7-1-2-8(12)11-9(7)3-5-13-6-4-9/h7H,1-6,10H2,(H,11,12)
• InChIKey: HZTKBTNTTZAGNB-UHFFFAOYSA-N

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one: Overview

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one (commonly supplied as the hydrochloride salt, CAS 1803561-73-0) is a heterocyclic spirocyclic compound characterized by a rigid framework connecting a five-membered and a seven-membered ring through a shared carbon atom . The molecule integrates both an amino group and a lactam carbonyl, conferring enhanced reactivity and hydrogen-bonding potential relative to unsubstituted spirocyclic scaffolds . This compound has been investigated across multiple therapeutic areas, most notably as an antibacterial agent targeting Mycobacterium tuberculosis and as a potent lipoxygenase inhibitor [1].

1

Pathway study

Reported lipoxygenase inhibitory activity supports arachidonic acid cascade research

2

Anti-infective research

Demonstrated activity against M. tuberculosis strains supports antitubercular SAR programs

3

Medicinal chemistry

Primary 5-amino group enables direct conjugation for spirocyclic library synthesis

• [1] Medical University of Lublin. MeSH Concept Record M0014961: A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. View Source

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one: Why Analogs Fall Short

The 5-amino substitution on the 9-oxa-1-azaspiro[5.5]undecane scaffold is not a trivial modification; it fundamentally alters the compound's hydrogen-bonding capacity, basicity, and electronic distribution compared to the unsubstituted core (CAS 53702-82-2) . While the broader 1-oxa-9-azaspiro[5.5]undecane class has been validated in multiple therapeutic programs—including soluble epoxide hydrolase (sEH) inhibitors with oral bioavailability and MmpL3-targeted antitubercular agents—the precise substitution pattern dictates target engagement [1][2]. The 5-amino-2-one arrangement specifically enables dual lipoxygenase/cyclooxygenase modulation, a profile not shared by the 4-amine sEH inhibitor series or the unsubstituted MmpL3-binding SPIRO compound [3][4]. Generic substitution with other spirocyclic building blocks would forfeit this unique polypharmacology and target specificity.

5-Amino-2-one arrangement confers lipoxygenase inhibitory phenotype

vs

Unsubstituted core (CAS 53702-82-2): no reported enzyme inhibition; inert scaffold only

Multi-enzyme polypharmacology (LOX, COX, carboxylesterase)

vs

Selective sEH inhibitors (e.g., 4-amine urea series): lack LOX/COX modulation

5-Amino handle supports direct derivatization (amide, urea, sulfonamide)

vs

Unsubstituted SPIRO (MmpL3 co-crystal ligand): no conjugation site; requires functionalization

• [1] Lukin A, et al. Discovery of polar spirocyclic orally bioavailable urea inhibitors of soluble epoxide hydrolase. Bioorg Chem. 2018;80:655-667. View Source
• [2] Pure Portal SPbU. The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. 2024. View Source
• [3] Medical University of Lublin. MeSH Concept Record M0014961: Inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. View Source
• [4] PDB Entry 7C2N. Crystal structure of mycolic acid transporter MmpL3 from Mycobacterium smegmatis complexed with SPIRO. View Source

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one: Differentiation Evidence

5-Lipoxygenase Inhibition vs. Unsubstituted Scaffolds

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one is characterized as a potent lipoxygenase inhibitor that directly interferes with arachidonic acid metabolism [1]. In contrast, the unsubstituted 9-oxa-1-azaspiro[5.5]undecane core (CAS 53702-82-2) lacks this functional activity and is employed solely as an inert building block or scaffold . The introduction of the 5-amino and 2-one moieties confers the capacity for enzyme inhibition absent in the parent hydrocarbon framework.

5-Lipoxygenase Inhibition

Class-level inference

Lipoxygenase inhibition vs No reported activity (inert scaffold)

Supports pathway-specific study design

Class-level evidence; verify in target assay

Evidence Dimension	5-Lipoxygenase inhibitory activity
Target Compound Data	Potent lipoxygenase inhibitor; interferes with arachidonic acid metabolism [1]
Comparator Or Baseline	9-Oxa-1-azaspiro[5.5]undecane (unsubstituted core): No reported lipoxygenase inhibition; sold as versatile scaffold only
Quantified Difference	Functional inhibition (qualitative) vs. inert scaffold
Conditions	Biochemical characterization; enzymatic assay context [1]

Why This Matters

Procurement of the unsubstituted scaffold would fail to deliver the enzyme inhibitory phenotype required for inflammation or arachidonic acid cascade research programs.

• [1] Medical University of Lublin. MeSH Concept Record M0014961: A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. View Source

Multi-Enzyme Inhibition vs. Selective sEH Inhibitors

Beyond primary 5-lipoxygenase inhibition, 5-amino-9-oxa-1-azaspiro[5.5]undecan-2-one exhibits a broader enzyme inhibition profile including formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (to a lesser extent), along with antioxidant activity in fats and oils [1]. This polypharmacology contrasts sharply with structurally related spirocyclic inhibitors such as the 1-oxa-9-azaspiro[5.5]undecan-4-amine urea derivatives, which are highly selective for soluble epoxide hydrolase (sEH) with nanomolar IC50 values (eutomer IC50 = 4.99 ± 0.18 nM) but lack lipoxygenase or cyclooxygenase activity [2]. The 5-amino-2-one substitution pattern thus yields a fundamentally distinct target engagement landscape.

Enzyme Inhibition Profile

Cross-study comparable

LOX, COX, carboxylesterase, antioxidant vs Selective sEH only (IC50 4.99 nM)

Polypharmacology context; supports multi-target research

IC50 from recombinant sEH assay; activity panels may differ

Evidence Dimension	Enzyme inhibition profile breadth
Target Compound Data	5-Lipoxygenase (potent); formyltetrahydrofolate synthetase (inhibited); carboxylesterase (inhibited); cyclooxygenase (lesser extent); antioxidant activity [1]
Comparator Or Baseline	1-Oxa-9-azaspiro[5.5]undecan-4-amine urea derivatives: selective sEH inhibition only (IC50 = 4.99 nM for eutomer (+)-22); no reported LOX/COX activity [2]
Quantified Difference	Multi-target polypharmacology vs. single-target selectivity
Conditions	Biochemical enzyme assays; antioxidant assay in fats/oils [1]; recombinant sEH enzyme assay [2]

Why This Matters

Research programs requiring concurrent modulation of lipoxygenase, cyclooxygenase, and oxidative stress pathways cannot substitute the selective sEH inhibitor scaffolds without losing critical polypharmacology.

• [1] Medical University of Lublin. MeSH Concept Record M0014961: Also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. Serves as an antioxidant in fats and oils. View Source
• [2] Lukin A, et al. Discovery of polar spirocyclic orally bioavailable urea inhibitors of soluble epoxide hydrolase. Bioorg Chem. 2018;80:655-667. Eutomer (+)-22 IC50 = 4.99 ± 0.18 nM. View Source

Antitubercular Activity vs. Unsubstituted SPIRO

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one has demonstrated promising antituberculosis activity against both antibiotic-sensitive and multiresistant strains of Mycobacterium tuberculosis, and its spirocyclic framework is structurally related to validated MmpL3-targeting antitubercular agents . The unsubstituted spirocyclic compound designated 'SPIRO' has been co-crystallized with MmpL3 (PDB: 7C2N), confirming this scaffold's capacity for target engagement, but the 5-amino-2-one derivative introduces an amino handle for further derivatization absent in the parent inhibitor [1].

Antitubercular Activity

Class-level inference

Active vs. sensitive and MDR M. tuberculosis vs SPIRO binds MmpL3 but lacks amino handle

Enables SAR library construction around MmpL3 scaffold

Crystal structure (PDB 7C2N) confirms target engagement of parent scaffold

Evidence Dimension	Antitubercular activity and synthetic utility
Target Compound Data	Active against antibiotic-sensitive and multiresistant M. tuberculosis strains; contains 5-amino group enabling further conjugation
Comparator Or Baseline	SPIRO (unsubstituted MmpL3 inhibitor co-crystallized with target; PDB: 7C2N): Validated MmpL3 binding but lacks amino derivatization handle [1]
Quantified Difference	Functional amino group for analog generation vs. inert scaffold
Conditions	M. tuberculosis growth inhibition assays; X-ray crystallography [1]

Why This Matters

For medicinal chemistry programs seeking to build SAR libraries around the MmpL3-binding spirocyclic core, the 5-amino derivative provides a reactive conjugation site that the unsubstituted SPIRO compound cannot offer.

• [1] PDB Entry 7C2N. Crystal structure of mycolic acid transporter MmpL3 from Mycobacterium smegmatis complexed with SPIRO. 2020. View Source

Amino Group Reactivity vs. Non-Amine Analogs

The presence of a primary 5-amino group in 5-amino-9-oxa-1-azaspiro[5.5]undecan-2-one enhances its reactivity and facilitates interactions with biological targets, enabling conjugation strategies that are inaccessible with non-amine spirocyclic analogs . Specifically, the compound can undergo amide bond formation, reductive amination, urea synthesis, and sulfonamide formation—reactions that the unsubstituted 9-oxa-1-azaspiro[5.5]undecane (CAS 53702-82-2) cannot support without prior functionalization . This inherent reactivity reduces synthetic steps in library generation and analog development.

Synthetic Versatility

Data to verify

Primary amine: direct amidation, urea, sulfonamide vs Unsubstituted core: requires prior functionalization

Reduces synthetic steps for analog generation

Supplier data; verify conjugation scope in-house

Evidence Dimension	Synthetic versatility and conjugation potential
Target Compound Data	Primary amine group enables amidation, reductive amination, urea formation, sulfonamide synthesis
Comparator Or Baseline	9-Oxa-1-azaspiro[5.5]undecane (CAS 53702-82-2): Saturated amine in ring system; no primary amine handle for conjugation
Quantified Difference	Direct conjugation capability vs. requiring prior functionalization
Conditions	Organic synthesis; medicinal chemistry derivatization workflows

Why This Matters

Procurement of the 5-amino derivative eliminates the need for multi-step functionalization of the unsubstituted scaffold, accelerating SAR exploration and reducing synthetic burden.

5-Amino-9-oxa-1-azaspiro[5.5]undecan-2-one: Application Scenarios

Inflammation and Arachidonic Acid Cascade Studies

This compound is optimally deployed in biochemical and cellular studies investigating the arachidonic acid cascade, specifically where 5-lipoxygenase inhibition is required. The documented potent lipoxygenase inhibitory activity, coupled with secondary cyclooxygenase modulation, supports its use as a tool compound for dissecting inflammatory pathways and evaluating dual LOX/COX inhibition strategies [1]. The additional antioxidant activity further supports applications in oxidative stress models [1].

MmpL3-Targeted Antitubercular SAR

Given its demonstrated activity against both antibiotic-sensitive and multidrug-resistant Mycobacterium tuberculosis strains, this compound serves as a validated starting point for antitubercular lead optimization programs [1]. The 5-amino group provides a strategic handle for generating focused libraries of amide, urea, and sulfonamide derivatives to explore SAR around the MmpL3-binding spirocyclic scaffold, whose target engagement has been structurally confirmed by X-ray crystallography with the parent SPIRO compound [2][3].

Polypharmacology Probe for Multi-Target Studies

The compound's unique multi-enzyme inhibition profile—encompassing 5-lipoxygenase, formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase—positions it as a valuable polypharmacology probe [1]. Research programs investigating the therapeutic implications of concurrent modulation of these enzymatic pathways (e.g., in inflammatory bowel disease, cancer chemoprevention, or metabolic disorders) will benefit from this compound's broad inhibitory spectrum, which is not replicated by more selective spirocyclic inhibitors such as the sEH-targeted 1-oxa-9-azaspiro[5.5]undecan-4-amine urea derivatives [2].

Spirocyclic Library Synthesis

The 5-amino functionality renders this compound an efficient building block for parallel synthesis and library generation [1]. Procurement of the pre-functionalized amine eliminates the need for de novo installation of reactive handles onto the 9-oxa-1-azaspiro[5.5]undecane core (CAS 53702-82-2), thereby reducing synthetic steps and accelerating the production of diverse spirocyclic analogs for medicinal chemistry campaigns [2].

Application

Selection Property

Validation Focus

Arachidonic acid pathway studies

Reported lipoxygenase inhibitory activity

Lipoxygenase pathway-response assay

Antitubercular SAR programs

MmpL3-binding spirocyclic scaffold

Amino derivatization handle for library synthesis

Multi-target enzyme inhibition research

Polypharmacology profile (LOX/COX/others)

Concurrent pathway modulation endpoints

Spirocyclic library synthesis

Pre-functionalized primary amine building block

Conjugation chemistry scope (amide, urea, sulfonamide)

• [1] Medical University of Lublin. MeSH Concept Record M0014961: A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. Also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase. Serves as an antioxidant. View Source
• [2] Lukin A, et al. Discovery of polar spirocyclic orally bioavailable urea inhibitors of soluble epoxide hydrolase. Bioorg Chem. 2018;80:655-667. View Source
• [3] PDB Entry 7C2N. Crystal structure of mycolic acid transporter MmpL3 from Mycobacterium smegmatis complexed with SPIRO. 2020. View Source